2-((4-Fluorophenyl)sulfonyl)-N-hydroxyacetimidamide
CAS No.: 175203-76-6
Cat. No.: VC0063578
Molecular Formula: C8H9FN2O3S
Molecular Weight: 232.23
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 175203-76-6 |
|---|---|
| Molecular Formula | C8H9FN2O3S |
| Molecular Weight | 232.23 |
| IUPAC Name | 2-(4-fluorophenyl)sulfonyl-N'-hydroxyethanimidamide |
| Standard InChI | InChI=1S/C8H9FN2O3S/c9-6-1-3-7(4-2-6)15(13,14)5-8(10)11-12/h1-4,12H,5H2,(H2,10,11) |
| SMILES | C1=CC(=CC=C1F)S(=O)(=O)CC(=NO)N |
Introduction
2-((4-Fluorophenyl)sulfonyl)-N-hydroxyacetimidamide is a chemical compound with diverse potential applications in pharmaceutical and chemical research. It is also known by several synonyms, including 2-(4-fluorobenzenesulfonyl)acetamide oxime and 2-((4-fluorophenyl)sulfonyl)-N-hydroxyacetimidamide . This compound has a molecular formula of C8H9FN2O3S and a molecular weight of approximately 232.23 g/mol .
Synthesis and Preparation
The synthesis of 2-((4-fluorophenyl)sulfonyl)-N-hydroxyacetimidamide typically involves the reaction of 4-fluorobenzenesulfonyl chloride with N-hydroxyacetimidamide or related precursors. This process requires careful control of reaction conditions to ensure high yield and purity.
Biological and Chemical Applications
While specific biological activities of 2-((4-fluorophenyl)sulfonyl)-N-hydroxyacetimidamide are not extensively documented, compounds with similar structures have shown potential in various therapeutic areas. For instance, fluorinated compounds are often explored for their improved pharmacokinetic properties and biological activity . Additionally, sulfonyl-based compounds have been investigated for antimicrobial and anticancer activities .
Research Findings and Future Directions
Research on compounds like 2-((4-fluorophenyl)sulfonyl)-N-hydroxyacetimidamide is ongoing, with a focus on understanding their chemical and biological properties. Future studies may explore its potential applications in drug development, particularly in areas where fluorinated compounds have shown promise, such as in the design of HDAC inhibitors .
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